Cas no 1124197-58-5 (Fluconazole-d4)

Fluconazole-d4 is a deuterated analog of Fluconazole, where four hydrogen atoms are replaced with deuterium. This stable isotopically labeled compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and reproducibility in analytical methods. Its structural similarity to Fluconazole minimizes matrix effects, improving precision in pharmacokinetic and metabolic studies. Fluconazole-d4 is chemically inert and exhibits identical chromatographic behavior to its non-deuterated counterpart, facilitating reliable calibration and quantification. Its high isotopic purity (>98%) and consistent performance make it a critical tool for research in pharmaceuticals, clinical diagnostics, and forensic toxicology.
Fluconazole-d4 structure
Fluconazole-d4 structure
Product Name:Fluconazole-d4
CAS No:1124197-58-5
MF:C13H12F2N6O
MW:310.295434951782
CID:1059973
PubChem ID:25216506
Update Time:2025-05-28

Fluconazole-d4 Chemical and Physical Properties

Names and Identifiers

    • Fluconazole-d4
    • 1,1,3,3-tetradeuterio-2-(2,4-difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol
    • Fluconazole-(dimethylene-d4)
    • Biozolene-d4
    • Diflucan-d4
    • Difluconazole-d4
    • Fluconal-d4
    • Flucostat-d4
    • Flumycon-d4
    • Flunazol-d4
    • Triflucan-d4
    • F90903
    • alpha-(2,4-Difluorophenyl)-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-1-ethanol-d4
    • AKOS030243144
    • J-002772
    • HY-B0101S
    • 2-(2,4-Difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)(~2~H_4_)propan-2-ol
    • DTXSID90649144
    • Fluconazole D4 (bismethylene D4) 100 microg/mL in Acetone
    • CS-0082273
    • 1124197-58-5
    • Fluconazole-d4 (bismethylene-d4)
    • Fluconazole-(dimethylene-d4), analytical standard
    • MDL: MFCD06658757
    • Inchi: 1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2
    • InChI Key: RFHAOTPXVQNOHP-CQOLUAMGSA-N
    • SMILES: FC1C=C(C=CC=1C(C([2H])([2H])N1C=NC=N1)(C([2H])([2H])N1C=NC=N1)O)F

Computed Properties

  • Exact Mass: 310.12917234g/mol
  • Monoisotopic Mass: 310.12917234g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 81.6Ų

Fluconazole-d4 Security Information

Fluconazole-d4 Pricemore >>

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